Cas no 1637240-46-0 (2-bromo-6-methoxy-3-(2-nitroethenyl)phenol)

• Product Name: 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol
• CAS No: 1637240-46-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 5880989
• PubChem ID: 137729254
• Update Time: 2025-10-25

2-bromo-6-methoxy-3-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol
• EN300-1935961
• 1637240-46-0

• Inchi： 1S/C9H8BrNO4/c1-15-7-3-2-6(4-5-11(13)14)8(10)9(7)12/h2-5,12H,1H3/b5-4+
• InChI Key： BLLKUEBFZBVMHL-SNAWJCMRSA-N
• SMILES： BrC1C(=C(C=CC=1/C=C/[N+](=O)[O-])OC)O

Computed Properties

• Exact Mass: 272.96367g/mol
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol

Introduction to 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol (CAS No. 1637240-46-0) and Its Emerging Applications in Chemical Biology

2-bromo-6-methoxy-3-(2-nitroethenyl)phenol, identified by its CAS number 1637240-46-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This phenolic derivative, characterized by the presence of a bromine substituent, a methoxy group, and a 2-nitroethenyl side chain, exhibits promising potential in various biochemical and pharmaceutical applications. The compound's intricate molecular architecture makes it a valuable scaffold for designing novel bioactive molecules, particularly in the context of drug discovery and molecular imaging.

The bromine atom in 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol serves as a versatile handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic structures, which are often found in biologically active compounds. The methoxy group at the 6-position enhances the lipophilicity of the molecule, improving its membrane permeability—a critical factor for oral bioavailability and cellular uptake. Additionally, the 2-nitroethenyl moiety introduces a reactive site that can participate in Michael additions or other nucleophilic substitutions, facilitating the development of probes for biochemical assays.

Recent advancements in chemical biology have highlighted the utility of 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol in the development of fluorescent probes for cellular imaging. The compound's ability to undergo photoinduced electron transfer (PET) when excited by visible light makes it an attractive candidate for designing turn-on fluorescent sensors. Such sensors are instrumental in detecting reactive oxygen species (ROS) and other biomolecules with high sensitivity and selectivity. For instance, researchers have leveraged this compound to develop novel dyes that emit fluorescence upon binding to specific targets, such as enzymes or small molecules, thereby enabling real-time visualization of biological processes at the cellular level.

In the realm of drug discovery, 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol has been explored as a precursor for synthesizing kinase inhibitors and other therapeutic agents. The presence of both electrophilic and nucleophilic centers in its structure allows for multiple points of intervention during derivatization, enabling fine-tuning of pharmacokinetic properties. For example, modifications at the bromine position can alter binding affinity to protein targets, while alterations at the nitroethenyl moiety can influence metabolic stability. These features make it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

The compound's role in medicinal chemistry extends beyond inhibition-based therapies. Its ability to form stable metal complexes has been exploited in developing metallodrugs for treating neurological disorders. Transition metal ions, such as copper and zinc, can coordinate with the nitroethenyl group to generate catalytically active species that exhibit neuroprotective or anti-inflammatory effects. Preliminary studies suggest that these metal complexes derived from 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol may offer therapeutic benefits comparable to existing treatments but with improved selectivity and reduced side effects.

Another emerging application lies in materials science, where 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol has been employed to create functional polymers with enhanced photophysical properties. By incorporating this phenolic derivative into polymer backbones, researchers have developed materials capable of emitting light under ambient conditions or responding to external stimuli such as pH changes or mechanical stress. These smart polymers hold promise for applications in wearable electronics, biosensors, and light-emitting devices.

The synthesis of 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol itself presents an intriguing challenge due to its multi-substituted aromatic core. Traditional synthetic routes often involve multi-step sequences involving halogenation, methylation, and functionalization of the aromatic ring. However, recent innovations have enabled more streamlined approaches using palladium-catalyzed cross-coupling reactions or direct functionalization techniques under mild conditions. These advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The compound's stability under various conditions is another critical consideration for its practical applications. Studies have demonstrated that while sensitive to strong oxidizing agents or extreme temperatures, 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol remains stable under physiological conditions when used as part of a larger molecular system. This stability ensures its viability in biological assays and pharmaceutical formulations where exposure to harsh environments is minimal.

In conclusion, 2-bromo-6-methoxy-3-(2-nitroethenyl)phenol (CAS No. 1637240-46-0) is a multifaceted compound with broad utility across chemical biology and materials science. Its unique structural features enable diverse applications ranging from fluorescent probes and kinase inhibitors to metallodrugs and functional polymers. As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to play an increasingly significant role in advancing scientific understanding and therapeutic development.